Cas no 637763-71-4 (N-[4-(trifluoromethyl)benzyl]acetamide)

N-[4-(trifluoromethyl)benzyl]acetamide structure
637763-71-4 structure
Product Name:N-[4-(trifluoromethyl)benzyl]acetamide
CAS No:637763-71-4
MF:C10H10F3NO
MW:217.18771314621
CID:2148655
PubChem ID:23132710
Update Time:2025-04-21

N-[4-(trifluoromethyl)benzyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(trifluoromethyl)benzyl]acetamide
    • 4-Isopropyliden-1,3-diphenyl-5-pyrazolon
    • 4-isopropylidene-2,5-diphenyl-2,4-dihydro-pyrazol-3-one
    • Acetamide, N-[[4-(trifluoromethyl)phenyl]methyl]-
    • 4-(Trifluoromethyl)benzylamine, N-acetyl-
    • DB-298653
    • AKOS009084494
    • Z165117092
    • 637763-71-4
    • SCHEMBL2629356
    • Inchi: 1S/C10H10F3NO/c1-7(15)14-6-8-2-4-9(5-3-8)10(11,12)13/h2-5H,6H2,1H3,(H,14,15)
    • InChI Key: JBFAQRBRZBMFKY-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)CNC(C)=O)(F)F

Computed Properties

  • Exact Mass: 217.07100
  • Monoisotopic Mass: 217.07144843Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 2.73240
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